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Cat. No.: B032665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 3-mercaptopropionate (MMP) is a versatile bifunctional molecule containing both a

thiol and a methyl ester group. This unique structure makes it a valuable intermediate in a wide

range of applications, from polymer chemistry and materials science to the synthesis of

pharmaceuticals and agrochemicals. This technical guide provides an in-depth overview of the

core properties, synthesis, and current applications of MMP, while highlighting potential

research areas for scientists and drug development professionals. Quantitative data is

summarized in structured tables for comparative analysis, and detailed experimental protocols

for key reactions are provided. Furthermore, signaling pathways and experimental workflows

are visualized using Graphviz to facilitate a deeper understanding of the underlying chemical

and biological processes.

Introduction
Methyl 3-mercaptopropionate (CAS 2935-90-2), with the chemical formula

HSCH₂CH₂COOCH₃, is a colorless liquid with a characteristic odor.[1] Its dual functionality,

stemming from the reactive thiol (-SH) and methyl ester (-COOCH₃) groups, allows for a

diverse range of chemical transformations. The thiol group can readily participate in

nucleophilic additions, thiol-ene "click" chemistry, and disulfide bond formation, while the ester

group can be hydrolyzed or transesterified.[2] This reactivity profile has led to its use as a key
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building block in various industrial and research settings. This guide aims to consolidate the

current knowledge on MMP and inspire further investigation into its untapped potential.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Methyl 3-mercaptopropionate is

presented in Table 1.

Property Value Reference(s)

Molecular Formula C₄H₈O₂S [1]

Molecular Weight 120.17 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 54-55 °C at 14 mmHg [3]

Density 1.085 g/mL at 25 °C [3]

Refractive Index n20/D 1.464 [3]

Flash Point 67 °C (closed cup)

Solubility Soluble in water [3]

IUPAC Name methyl 3-sulfanylpropanoate [1]

SMILES COC(=O)CCS [1]

InChIKey
LDTLDBDUBGAEDT-

UHFFFAOYSA-N
[1]

Synthesis of Methyl 3-mercaptopropionate
Several methods have been developed for the synthesis of Methyl 3-mercaptopropionate,

primarily through the esterification of 3-mercaptopropionic acid with methanol or the addition of

hydrogen sulfide to methyl acrylate. A comparison of common synthesis methods is provided in

Table 2.
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Method Catalyst
Reaction
Conditions

Yield/Purity Reference(s)

Traditional

Esterification

2-5%

Concentrated

H₂SO₄

Reflux (65-70

°C) for 15 hours

in an inert

atmosphere.

Not specified [4][5]

Reactive

Distillation

ZSM-5 molecular

sieve

60 °C, 0.10 MPa,

molar ratio of 3-

mercaptopropioni

c acid to

methanol of

1:3.5, airspeed

1.8 h⁻¹

99.0% purity,

98.23%

conversion rate

[5]

Ionic Liquid

Catalysis

1-methyl-3-(3-

sulfopropyl)imida

zol-3-ium

hydrogen sulfate

50 °C, molar

ratio of 3-

mercaptopropioni

c acid to

methanol of 1:3,

residence time of

10 seconds in a

microchannel

reactor.

94.6% yield [4]

Addition

Reaction

Ammonium

hydroxide

Reaction of

hydrogen sulfide

with methyl

acrylate.

Not specified [6]

Experimental Protocols
Protocol 1: Traditional Esterification using Sulfuric Acid Catalyst

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-

mercaptopropionic acid and methanol in a 1:3 molar ratio.
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Under an inert atmosphere (e.g., nitrogen or argon), slowly add concentrated sulfuric acid (2-

5% of the total reaction volume) to the mixture while stirring.

Heat the reaction mixture to reflux (approximately 65-70 °C) and maintain for 15 hours.

After cooling to room temperature, remove the excess methanol by rotary evaporation.

The crude product is then neutralized by washing with a saturated sodium bicarbonate

solution and then with water until the pH is neutral.

The final product is purified by reduced pressure distillation.[4]

Protocol 2: Reactive Distillation Synthesis

A reactive distillation column is packed with a solid acid catalyst, such as ZSM-5 molecular

sieve, in the reactive zone.

A pre-mixed feed of 3-mercaptopropionic acid and methanol (e.g., 1:3.5 molar ratio) is

continuously fed into the column.

The column is operated at a specific temperature and pressure (e.g., 60 °C and 0.10 MPa).

The more volatile product, Methyl 3-mercaptopropionate, and water are continuously

removed from the top of the column, while the unreacted heavier reactants are refluxed back

to the reactive zone.

The product stream is then condensed and purified.[5]

Potential Research Areas and Applications
Methyl 3-mercaptopropionate's unique chemical properties open up numerous avenues for

research and development across various scientific and industrial fields.

Polymer and Materials Science
MMP is a key component in the synthesis of advanced polymers and materials.
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Thiol-ene "Click" Chemistry: The thiol group of MMP readily participates in thiol-ene

reactions, a type of "click" chemistry known for its high efficiency and mild reaction

conditions. This allows for the precise synthesis of polymers with tailored properties and the

functionalization of surfaces.[2]

Dental Restorative Materials: In the field of dental composites, MMP and other thiols are

used to reduce polymerization shrinkage stress. The addition of thiols can delay the gelation

point and lead to a higher final polymeric conversion, resulting in materials with reduced

internal stress. Studies have shown that thiol-ene polymerization can reduce shrinkage

stress by 35-94%.[7] Further research could focus on optimizing the concentration and type

of thiol, including MMP, to maximize stress reduction without compromising mechanical

properties.

Self-Assembled Monolayers (SAMs): The thiol group of MMP has a strong affinity for gold

and other metal surfaces, enabling the formation of well-ordered self-assembled monolayers.

[8] These SAMs can be used to modify the surface properties of materials, for applications in

biosensors, electronics, and corrosion inhibition. Research into the formation and properties

of mixed SAMs containing MMP and other functional thiols could lead to novel surface

functionalities.

Pharmaceutical and Agrochemical Synthesis
MMP serves as a crucial intermediate in the synthesis of various biologically active molecules.

Pharmaceuticals: MMP is a key starting material in the synthesis of the cholesterol-lowering

drug, Simvastatin.[3] Its bifunctional nature allows for the construction of complex molecular

architectures found in many active pharmaceutical ingredients (APIs). Future research could

explore the use of MMP in the synthesis of novel drug candidates, particularly those

containing sulfur-based heterocycles.

Biocides: MMP is a precursor for the synthesis of isothiazolinone biocides, which are widely

used as antimicrobial agents in various industrial applications.[3] While effective, the

environmental fate of some isothiazolinones is a concern.[9] A promising research direction

would be the development of new, more biodegradable biocides derived from MMP.

Biological Activity and Drug Development
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While MMP itself has shown limited biological activity, its derivatives hold potential for

therapeutic applications.

Enzyme Inhibition: Methyl 3-mercaptopropionate has been identified as a weak,

competitive inhibitor of glyoxalase I, an enzyme involved in the detoxification of

methylglyoxal, a cytotoxic byproduct of glycolysis.[1] While the inhibitory effect of MMP is

modest, it provides a starting point for the design of more potent and selective glyoxalase I

inhibitors, which are being investigated as potential anti-cancer agents.[10]

Protocol 3: General Assay for Glyoxalase I Inhibition

Prepare a reaction mixture containing phosphate buffer (pH 7.2), methylglyoxal, and

glutathione.

Add the test inhibitor (e.g., Methyl 3-mercaptopropionate) at various concentrations.

Initiate the reaction by adding glyoxalase I enzyme.

Monitor the increase in absorbance at 240 nm, which corresponds to the formation of S-D-

lactoylglutathione.

Calculate the initial reaction rates and determine the IC₅₀ value of the inhibitor.[11]

Metabolic Pathways: 3-Mercaptopropionic acid, the de-esterified form of MMP, is an

intermediate in the bacterial demethylation pathway of dimethylsulfoniopropionate (DMSP),

an abundant organosulfur compound in marine environments.[12] Understanding this

pathway could have implications for marine biogeochemistry and the development of novel

enzymatic processes.

Flavor and Fragrance Industry
The sulfur-containing nature of MMP makes it a precursor to various flavor and fragrance

compounds. Research in this area could focus on the controlled synthesis of specific aroma

compounds from MMP and the sensory evaluation of the resulting products.[13]

Visualizing Pathways and Workflows
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To better illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.

Traditional Esterification

Reactive Distillation

3-Mercaptopropionic Acid

Reflux (65-70 C, 15h)
Methanol

H2SO4
catalyst

Methyl 3-mercaptopropionate (Crude)
Purification Pure MMP

3-MPA + Methanol Feed

Reactive Distillation Column MMP + Water (Vapor)ZSM-5 Catalyst catalyst Condensation & Purification

Click to download full resolution via product page

Caption: Comparison of synthesis workflows for Methyl 3-mercaptopropionate.
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Caption: The DMSP demethylation pathway in marine bacteria.

Toxicology and Safety
Methyl 3-mercaptopropionate is classified as toxic if swallowed and fatal if inhaled.[1] It is

also harmful in contact with skin and causes serious eye irritation. Appropriate personal

protective equipment, including gloves, eye protection, and respiratory protection, should be

used when handling this compound. The LC₅₀ for rats is 1720 mg/m³/4h.[1]

Conclusion and Future Outlook
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Methyl 3-mercaptopropionate is a chemical intermediate with a diverse and expanding range

of applications. While it is already established in several industrial processes, significant

potential for further research and development exists. Key areas for future investigation include

the development of more sustainable synthesis methods, the design of novel polymers and

materials with enhanced properties, and the exploration of its derivatives as potential

therapeutic agents. A deeper understanding of its biological roles and metabolic pathways will

also be crucial for unlocking its full potential in the life sciences. This guide serves as a

foundational resource for researchers and professionals seeking to innovate with this versatile

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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